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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diphenyl
terephthalate, a chemical compound used in various research and manufacturing applications.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment and

minimizing potential exposure risks.

Chemical and Physical Properties
Diphenyl terephthalate is a white, solid organic compound. A summary of its key physical and

chemical properties is presented below.
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Property Value

Chemical Formula C₂₀H₁₄O₄

Molecular Weight 318.32 g/mol [1][2][3]

CAS Number 1539-04-4[1][2][3][4]

Appearance White solid[5]

Odor Odorless[5]

Melting Point 196 - 198 °C (384.8 - 388.4 °F)[5]

Boiling Point No data available[5]

Solubility in Water Insoluble[5]

Stability
Stable under recommended storage conditions;

moisture sensitive[5][6]

Toxicological Information
The toxicological properties of diphenyl terephthalate have not been fully investigated.[4][6]

Therefore, it should be handled with care, assuming it may have potential health effects.

Acute Toxicity: No data available.[4]

Skin Corrosion/Irritation: No data available.[4]

Serious Eye Damage/Irritation: No data available.[4]

Respiratory or Skin Sensitization: Prolonged or repeated exposure may cause allergic

reactions in certain sensitive individuals.[4]

Germ Cell Mutagenicity: No data available.[4]

Carcinogenicity: Not classified as a carcinogen by IARC.[4]

Reproductive Toxicity: No data available.[4]
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation upon

inhalation.[4]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[4]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's integrity.

Handling:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Use in a well-ventilated area, preferably in a chemical fume hood.[4][7]

Wear appropriate personal protective equipment (PPE).[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Protect from moisture as the substance is hygroscopic.[4]

Store away from incompatible materials such as strong oxidizing agents.[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

handling procedure. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment

Eye/Face

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[4][8]

A face shield may be necessary for tasks with a

higher splash potential.[8]

Skin

Impervious clothing, such as a lab coat.[4]

Handle with chemical-resistant gloves (e.g.,

nitrile rubber) that have been inspected prior to

use.[4][8][9]

Respiratory

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator may be used.[4] For

higher-level protection, use an OV/AG/P99 (US)

or ABEK-P2 (EU EN 143) respirator.[4]

Below is a diagram illustrating the decision-making process for selecting appropriate PPE when

handling diphenyl terephthalate.
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Diphenyl Terephthalate PPE Selection Workflow

Hazard Assessment

PPE Selection

Start: Handling Diphenyl Terephthalate

Assess Risk of Exposure
(e.g., quantity, duration, procedure)

Potential for Splash? Potential for Dust/Aerosol Generation?

Wear Lab Coat and
Chemical-Resistant Gloves

Wear Safety Glasses
with Side Shields

No

Wear Face Shield
over Safety Goggles

Yes

Use N95/FFP2 Respirator

Low

Use Respirator with
Appropriate Cartridges

(e.g., P100/FFP3)

High

No Respiratory Protection Required
(in well-ventilated area)

No

Click to download full resolution via product page

PPE Selection Workflow

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[4][7]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4][7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. Consult a

physician.[4][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[4][7]

Fire and Explosion Hazard
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4][7]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and potentially

hydrogen chloride gas.[4]

Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[4][6][7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[4]

Disposal Considerations
Dispose of diphenyl terephthalate and its contaminated packaging in accordance with local,

state, and federal regulations. It is recommended to burn in a chemical incinerator equipped
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with an afterburner and scrubber.[4] Offer surplus and non-recyclable solutions to a licensed

disposal company.[4]

Experimental Protocol: General Laboratory
Handling Workflow
The following diagram outlines a general workflow for handling diphenyl terephthalate in a

research laboratory setting. This protocol is a general guideline and should be adapted to the

specific experimental procedure.
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General Laboratory Workflow for Handling Diphenyl Terephthalate

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Set Up Workspace in a
Chemical Fume Hood

Weigh Diphenyl Terephthalate
(use anti-static weigh boat)

Transfer Solid to Reaction Vessel

Add Solvent/Reagents

Perform Experiment

Quench Reaction (if necessary)

Dispose of Waste in
Designated Hazardous Waste Container

Clean Glassware

Decontaminate Work Area

Doff PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b044596?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-terephthalate
https://webbook.nist.gov/cgi/inchi?ID=C1539044&Mask=80
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C20H14O4/c21-19(23-17-7-3-1-4-8-17)15-11-13-16(14-12-15)20(22)24-18-9-5-2-6-10-18/h1-14H
https://www.capotchem.cn/doc/viewmsds_1539-04-4.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02877~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2000:37:42~~Diphenyl%20terephthalate~~
https://www.fishersci.com/store/msds?partNumber=AAL0287706&productDescription=DIPHENYL+TEREPHTHALATE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/diphenyl-terephthalate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Personal_Protective_Equipment_for_Diheptyl_Phthalate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14449~~PDF~~MTR~~CGV4~~EN~~2024-07-13%2003:53:39~~Diphenyl%20phthalate~~
https://www.benchchem.com/product/b044596#diphenyl-terephthalate-safety-and-handling-precautions
https://www.benchchem.com/product/b044596#diphenyl-terephthalate-safety-and-handling-precautions
https://www.benchchem.com/product/b044596#diphenyl-terephthalate-safety-and-handling-precautions
https://www.benchchem.com/product/b044596#diphenyl-terephthalate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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